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Compound of Interest

Compound Name: Dimethyl propylphosphonate

Cat. No.: B118257 Get Quote

A detailed examination of the performance, mechanisms, and applications of two prominent

organophosphorus flame retardants, Dimethyl propylphosphonate (DMPP) and Dimethyl

methylphosphonate (DMMP), reveals nuances in their efficacy and suitability for various

polymer systems. While both compounds operate through similar flame-retarding pathways,

differences in their chemical structure influence their thermal stability and interaction with

polymer matrices, leading to variations in performance metrics such as Limiting Oxygen Index

(LOI), UL-94 classification, and heat release rates.

Dimethyl propylphosphonate (DMPP) and Dimethyl methylphosphonate (DMMP) are

organophosphorus compounds utilized as flame retardants in a range of polymeric materials,

including polyurethane foams and epoxy resins. Their primary function is to inhibit or suppress

combustion through a combination of gas-phase and condensed-phase mechanisms. In the

gas phase, they release phosphorus-containing radicals that scavenge flame-propagating H•

and OH• radicals. In the condensed phase, they promote the formation of a protective char

layer that insulates the underlying material from heat and reduces the release of flammable

volatiles.[1][2]

Chemical and Physical Properties
A fundamental comparison of the two phosphonates begins with their chemical structure and

physical properties.
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Property
Dimethyl
propylphosphonate
(DMPP)

Dimethyl
methylphosphonate
(DMMP)

Chemical Formula C₅H₁₃O₃P C₃H₉O₃P

Molecular Weight 152.13 g/mol 124.08 g/mol

Phosphorus Content ~20.3% ~25%[2]

Appearance Colorless liquid Colorless liquid

Boiling Point 85 °C (at 6 Torr) 181 °C

Note: Data for DMPP is limited. Boiling point is provided at reduced pressure.

Synthesis of Dialkyl Phosphonates
Both DMPP and DMMP can be synthesized via the Michaelis-Arbuzov reaction. This reaction

involves the treatment of a trialkyl phosphite with an alkyl halide. For the synthesis of DMMP,

trimethyl phosphite is reacted with a methyl halide. Similarly, DMPP synthesis would involve the

reaction of a suitable phosphite with a propyl halide.
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Dimethyl methylphosphonate (DMMP) Synthesis

Dimethyl propylphosphonate (DMPP) Synthesis

Trimethyl phosphite Dimethyl methylphosphonate+ Methyl halide

Methyl halide

Alkyl halide byproduct

Trialkyl phosphite Dimethyl propylphosphonate+ Propyl halide

Propyl halide

Alkyl halide byproduct

Click to download full resolution via product page

Diagram 1: General synthesis pathway for DMMP and DMPP via the Michaelis-Arbuzov
reaction.

Comparative Flame Retardant Performance
The efficacy of a flame retardant is typically evaluated using a suite of standardized tests,

including the Limiting Oxygen Index (LOI), the UL-94 vertical burn test, and cone calorimetry.

While extensive data is available for DMMP, detailed experimental results for DMPP are less

common in the public domain.

Limiting Oxygen Index (LOI)
The LOI test measures the minimum oxygen concentration in an oxygen/nitrogen mixture

required to sustain combustion of a material.[3][4] Higher LOI values indicate better flame

retardancy.
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Polymer System Flame Retardant Loading (%) LOI (%)

Rigid Polyurethane

Foam (RPUF)
None 0 18.1

RPUF DMMP 8 27.6

RPUF with Bio-Polyol DMPP 20 (phr) >21.0

Fiber Reinforced

Plastic (FRP)
DMMP 10 30.4[5]

Data for DMPP in RPUF is from a study where it was used as an additive flame retardant.[6]

Data for DMMP in RPUF is from a study with nano-silica.[2]

UL-94 Vertical Burn Test
The UL-94 test classifies materials based on their burning behavior after being subjected to a

flame. The classifications, from least to most flame retardant, are HB, V-2, V-1, and V-0.[7][8]

Polymer System Flame Retardant Loading (%) UL-94 Rating

Waterborne

Polyurethane (WPU)
None 0 Not Rated

WPU DMMP 8 V-0[2]

Specific UL-94 data for DMPP was not available in the searched literature.

Cone Calorimetry
Cone calorimetry is a bench-scale test that measures various fire-related properties, such as

the heat release rate (HRR), peak heat release rate (pHRR), and total heat release (THR),

providing a comprehensive assessment of a material's fire behavior.

Performance of DMMP in Waterborne Polyurethane (WPU): A study on WPU with 8% DMMP

and modified nano-silica showed a significant reduction in fire hazards.[2]

pHRR: Decreased by 29.1% compared to pure WPU.[2]
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THR: Reduced by 6.8% compared to pure WPU.[2]

Performance of DMPP in Rigid Polyurethane Foam (RPUF): In a study on bio-based RPUF, the

addition of DMPP influenced the thermal degradation and flammability. While specific cone

calorimetry data was not detailed in the abstract, the study noted changes in the heat release

rate for systems containing DMPP.[9]

Experimental Protocols
A summary of the standard experimental protocols used to evaluate the flame retardancy of

these compounds is provided below.
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Limiting Oxygen Index (LOI) Test UL-94 Vertical Burn Test Cone Calorimetry

Prepare vertical sample

Place in chimney with O₂/N₂ mixture

Ignite top of sample

Observe combustion

Adjust O₂ concentration until combustion is sustained

Determine minimum O₂ concentration (LOI)

Prepare vertical sample

Apply flame for 10s

Record afterflame time

Re-apply flame for 10s

Record afterflame and afterglow times

Observe for flaming drips igniting cotton

Classify as V-0, V-1, or V-2

Prepare horizontal sample

Expose to controlled heat flux

Ignite with spark

Measure O₂ consumption, mass loss, smoke production

Calculate HRR, THR, etc.
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Diagram 2: Simplified workflows for key flame retardancy tests.

Mechanism of Action
The flame retardant mechanism of both DMPP and DMMP involves a dual-phase action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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